Cas no 2137720-48-8 (2-chloro-N-(1-phenylpropyl)butanamide)

• Product Name: 2-chloro-N-(1-phenylpropyl)butanamide
• CAS No: 2137720-48-8
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 6615101
• PubChem ID: 165449339
• Update Time: 2025-05-21

2-chloro-N-(1-phenylpropyl)butanamide Chemical and Physical Properties

Names and Identifiers

• EN300-718632
• 2137720-48-8
• 2-chloro-N-(1-phenylpropyl)butanamide

• Inchi： 1S/C13H18ClNO/c1-3-11(14)13(16)15-12(4-2)10-8-6-5-7-9-10/h5-9,11-12H,3-4H2,1-2H3,(H,15,16)
• InChI Key： FCYFOBFPLRWACK-UHFFFAOYSA-N
• SMILES： ClC(CC)C(NC(C1C=CC=CC=1)CC)=O

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-chloro-N-(1-phenylpropyl)butanamide

2-Chloro-N-(1-phenylpropyl)butanamide (CAS No. 2137720-48-8): A Comprehensive Overview

2-Chloro-N-(1-phenylpropyl)butanamide, identified by the CAS registry number 2137720-48-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a chloroalkyl group with an amide functional group, making it a versatile molecule with potential applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and utility.

The synthesis of 2-chloro-N-(1-phenylpropyl)butanamide involves a multi-step process that typically begins with the preparation of the corresponding acid chloride intermediate. This intermediate is then subjected to nucleophilic substitution with an amine derivative, such as 1-phenylpropylamine, to form the final amide product. The reaction conditions, including temperature, solvent, and catalysts, play a crucial role in determining the yield and purity of the compound. Researchers have explored various optimization strategies, such as using microwave-assisted synthesis or catalytic systems, to improve the efficiency of this process.

From a structural standpoint, 2-chloro-N-(1-phenylpropyl)butanamide exhibits a combination of aromaticity and aliphatic chains, which contribute to its unique physicochemical properties. The presence of the chlorine atom introduces electron-withdrawing effects, influencing the molecule's reactivity and stability. Additionally, the amide group imparts hydrogen bonding capabilities, which are essential for its interactions in biological systems. These features make it an attractive candidate for studying molecular recognition and drug design.

Recent studies have focused on the biological activity of 2-chloro-N-(1-phenylpropyl)butanamide, particularly its potential as a therapeutic agent. Experimental data suggest that this compound exhibits moderate inhibitory effects on certain enzymes, such as kinases and proteases, which are implicated in various pathological conditions. Furthermore, computational docking studies have revealed that the molecule can bind to specific receptor sites with high affinity, indicating its potential as a lead compound for drug development.

In terms of applications, 2-chloro-N-(1-phenylpropyl)butanamide has been explored in the context of material science as well. Its ability to form stable crystalline structures makes it a promising candidate for use in organic electronics or advanced materials. Researchers have also investigated its thermal stability and mechanical properties, which are critical factors for industrial applications.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights into the reactivity of 2-chloro-N-(1-phenylpropyl)butanamide. By employing advanced spectroscopic techniques and theoretical modeling, scientists hope to uncover new avenues for optimizing its synthesis and enhancing its bioavailability. Additionally, collaborative efforts between academia and industry are expected to accelerate the translation of this compound into practical applications.

In conclusion, 2-chloro-N-(1-phenylpropyl)butanamide (CAS No. 2137720-48-8) stands as a testament to the intricate interplay between chemical structure and functionality. With its diverse properties and promising prospects in multiple domains, this compound continues to be a focal point for scientific inquiry and innovation.